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Compound of Interest

Compound Name: PF-06815345

Cat. No.: B608931 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of PF-06815345, ensuring laboratory safety and

procedural integrity.

This document provides critical safety and logistical information for the handling of PF-
06815345, a compound identified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[1] Adherence to these protocols is essential for minimizing exposure risks

and ensuring a safe laboratory environment.

Hazard Identification and Classification
PF-06815345 is classified under the Globally Harmonized System (GHS) with the following

primary hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life, with long-lasting

effects.[1]

Personal Protective Equipment (PPE)
A conservative approach to PPE is crucial when handling compounds with notable hazard

classifications. The following table summarizes the recommended PPE for various laboratory

operations involving PF-06815345.
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Operation
Recommended Personal Protective

Equipment (PPE)

Handling Powder (weighing, aliquoting)

- Primary: Chemical-resistant gloves (nitrile or

neoprene), disposable lab coat or gown, safety

goggles. - Secondary (if significant dust

generation is possible): A full-face respirator with

P100 (or equivalent) particulate filters should be

used.[2]

Preparing Solutions

- Primary: Work within a fume hood. -

Secondary: Chemical-resistant gloves (nitrile or

neoprene), lab coat, and safety glasses with

side shields or safety goggles.[2][3]

General Laboratory Work

- Primary: Lab coat and safety glasses with side

shields. - Secondary: Appropriate street clothing

(long pants, closed-toe shoes) should be worn

under the lab coat.[2]

Operational Plan: Step-by-Step Guidance
A designated controlled area, such as a chemical fume hood, should be established for all work

involving PF-06815345 to contain potential contamination.[2]

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the compound name, hazard

pictograms, and date of receipt.

Storage: Store PF-06815345 in a tightly sealed, airtight container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong acids, alkalis, and oxidizing

agents.[1] Recommended storage temperatures are -20°C for the powder form and -80°C

when in solvent.

Handling and Solution Preparation
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Weighing: All manipulations of the powdered compound should be performed within a fume

hood or a powder-containment balance enclosure to minimize inhalation exposure.[2][4] Use

disposable weighing boats and spatulas to prevent cross-contamination.[2][5]

Solution Preparation: Prepare all solutions within a chemical fume hood.[2] Slowly add the

solid compound to the solvent to avoid splashing.

Labeling: Clearly label all containers with the compound name, concentration, solvent, and

date of preparation.[2]

Experimental Workflow
The following diagram illustrates a standard workflow for handling PF-06815345, emphasizing

key safety checkpoints.
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Experimental workflow for handling PF-06815345.

Disposal Plan
All waste generated from the handling of PF-06815345 must be treated as hazardous waste

due to its toxicity to aquatic life.[1][2]
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Waste Type Disposal Procedure

Solid Waste

Collect all contaminated solid waste, including

used gloves, weighing boats, and paper towels,

in a designated, clearly labeled hazardous

waste container.[2]

Liquid Waste

Collect all liquid waste containing PF-06815345

in a designated, clearly labeled hazardous

waste container. Do not mix with other waste

streams unless compatibility has been

confirmed.[2] Never pour down the drain.[6]

Sharps

Dispose of any contaminated sharps, such as

needles or razor blades, in a designated sharps

container.[2]

Arrange for the disposal of all hazardous waste through your institution's environmental health

and safety (EHS) office.[2]

Hierarchy of Safety Controls
To ensure maximum safety, a multi-layered approach to hazard control should be implemented.

The following diagram illustrates the hierarchy of controls, from most to least effective.

Elimination Substitution Engineering Controls Administrative Controls Personal Protective Equipment (PPE)
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Hierarchy of controls for laboratory safety.

By implementing these comprehensive safety and handling protocols, researchers can

effectively mitigate the risks associated with PF-06815345 and maintain a secure and

productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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